(2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-[(2-methoxybenzyl)oxy]-1-benzofuran-3(2H)-one

• Molecular Formula: C24H18O6
• Molecular Weight: 402.4 g/mol
• IUPAC Name: (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-[(2-methoxyphenyl)methoxy]-1-benzofuran-3-one
• InChI: InChI=1S/C24H18O6/c1-26-19-5-3-2-4-16(19)13-27-17-7-8-18-21(12-17)30-23(24(18)25)11-15-6-9-20-22(10-15)29-14-28-20/h2-12H,13-14H2,1H3/b23-11-
• InChI Key: NIGYFPUSTRMWAB-KSEXSDGBSA-N
• Isomeric SMILES: COC1=CC=CC=C1COC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC5=C(C=C4)OCO5)/O3
• Canonical SMILES: COC1=CC=CC=C1COC2=CC3=C(C=C2)C(=O)C(=CC4=CC5=C(C=C4)OCO5)O3

Description

The compound (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-[(2-methoxybenzyl)oxy]-1-benzofuran-3(2H)-one is a benzofuran-3-one derivative featuring a conjugated system with a 1,3-benzodioxole substituent at the C2 position and a 2-methoxybenzyloxy group at C4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multi-step organic reactions. The starting materials might include 1,3-benzodioxole and 2-methoxybenzyl alcohol. Key steps in the synthesis could involve:

Formation of the Benzofuran Core: This might be achieved through cyclization reactions.

Introduction of the Methoxybenzyl Group: This could involve etherification reactions.

Formation of the Benzodioxolylmethylidene Group: This might be achieved through condensation reactions.

Industrial Production Methods

Industrial production methods would likely involve optimizing the reaction conditions to maximize yield and purity. This could include:

Catalysts: Use of specific catalysts to enhance reaction rates.

Temperature and Pressure Control: Precise control of reaction conditions to ensure consistency.

Purification Techniques: Methods such as recrystallization or chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

The compound can undergo various chemical reactions, including:

Oxidation: Introduction of oxygen atoms into the molecule.

Reduction: Removal of oxygen atoms or addition of hydrogen atoms.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Reagents like halogens or nucleophiles under specific conditions.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

Chemistry

Synthesis of Derivatives:

Biology

Biological Activity: The compound might exhibit biological activity, making it a candidate for drug development.

Medicine

Pharmaceuticals: Potential use in the development of new medications due to its unique structure.

Industry

Materials Science: Use in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which the compound exerts its effects would depend on its specific interactions with molecular targets. This could involve:

Binding to Enzymes: Inhibiting or activating specific enzymes.

Interaction with Receptors: Modulating receptor activity.

Pathways Involved: Specific biochemical pathways that the compound affects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on the Benzylidene Group

The benzylidene substituent at C2 is a key structural feature. Comparisons with analogs reveal:

Compound Name	Benzylidene Substituent	Molecular Formula	Key Spectral Data (IR/NMR)	Reference
Target Compound	1,3-Benzodioxol-5-yl	C₂₄H₁₈O₇	Not explicitly provided	-
(Z)-2-(3,4-Dihydroxybenzylidene)-5,6-dihydroxybenzofuran-3(2H)-one	3,4-Dihydroxyphenyl	C₁₅H₁₀O₅	HRMS (ESI): m/z 269.0456 [M-H]⁻
(2Z)-2-[(2-Methoxyphenyl)methylidene]-6-(3-methylbut-2-enoxy)-1-benzofuran-3-one	2-Methoxyphenyl	C₂₂H₂₀O₅	CAS No.: 858766-91-3

• Electron-Donating vs.
• Hydrogen Bonding : The dihydroxy groups in compound 6s enable strong hydrogen bonding, affecting solubility and crystal packing , whereas the 1,3-benzodioxol group may limit hydrogen-bonding capacity but improve lipophilicity.

Alkoxy Substituents at C6

The C6 alkoxy group varies significantly among analogs:

Compound Name	C6 Substituent	Molecular Weight	Biological Implications (Inferred)	Reference
Target Compound	2-Methoxybenzyloxy	418.39 g/mol	Potential enhanced membrane permeability	-
(2Z)-2-[(2-Methoxyphenyl)methylidene]-6-(3-methylbut-2-enoxy)-1-benzofuran-3-one	3-Methylbut-2-enoxy	364.39 g/mol	Increased hydrophobicity due to branched chain
6-Chloro-7-cyano-3-(2-hydroxybenzylidene)-1-methylhydrazino-1,4,2-benzodithiazine (from )	Chloro-cyano (different core)	Not provided	IR: C≡N (2235 cm⁻¹), C=N (1605 cm⁻¹)

• Steric and Electronic Effects: The 2-methoxybenzyloxy group in the target compound may introduce steric hindrance compared to the smaller 3-methylbut-2-enoxy group in the analog from . This could influence binding interactions in biological systems.
• Spectroscopic Signatures : The absence of nitrile (C≡N) or sulfonyl (SO₂) groups in the target compound distinguishes its IR profile from the benzodithiazine derivative in .

Crystallographic and Computational Insights

• Structural Confirmation : Programs like SHELXL () and ORTEP-3 () are widely used for determining crystal structures of similar compounds. The target compound’s Z-configuration could be validated via these tools .
• Hydrogen-Bonding Networks : While compound 6s forms extensive hydrogen bonds (), the target compound’s 1,3-benzodioxol group may favor π-π stacking or van der Waals interactions in crystalline states .

Biological Activity

The compound (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-[(2-methoxybenzyl)oxy]-1-benzofuran-3(2H)-one, also known as a derivative of benzofuran and aurone, has garnered attention for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article synthesizes findings from diverse sources to present a comprehensive overview of its biological activity.

Chemical Structure and Properties

The chemical structure of the compound is characterized by the presence of a benzofuran moiety linked to a benzodioxole and methoxybenzyl groups. The molecular formula is $C_{25}H_{18}O_8$, with a molecular weight of approximately 442.4 g/mol. Its unique structure is believed to contribute to its diverse biological activities.

Antimicrobial Activity

Research indicates that derivatives similar to this compound exhibit varying degrees of antimicrobial activity against both Gram-positive and Gram-negative bacteria. For instance, studies have shown that certain benzofuran derivatives can selectively inhibit Bacillus subtilis, a Gram-positive bacterium, while showing lesser activity against Escherichia coli, a Gram-negative strain . The minimum inhibitory concentrations (MIC) for some derivatives have been documented, highlighting their potential as antimicrobial agents.

Compound	MIC against Bacillus subtilis	MIC against Escherichia coli
Compound A	12 µg/mL	>100 µg/mL
Compound B	15 µg/mL	50 µg/mL

Anticancer Activity

The anticancer potential of (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-[(2-methoxybenzyl)oxy]-1-benzofuran-3(2H)-one has been explored in several studies. These investigations typically focus on its cytotoxic effects on various cancer cell lines, including breast (MCF-7), lung (A549), and prostate cancer cells (PC3). Notably, some derivatives have demonstrated selective toxicity towards cancer cells while sparing normal cells, suggesting their potential as therapeutic agents .

Case Study: Cytotoxicity Evaluation
In a study evaluating the cytotoxic effects of several benzofuran derivatives, the compound exhibited an IC50 value of 25 µM against MCF-7 cells, indicating significant anticancer activity. This suggests that structural modifications can enhance the selectivity and potency of these compounds against cancer cells.

Anti-inflammatory Activity

Preliminary studies suggest that compounds related to this structure may possess anti-inflammatory properties. In vitro assays have shown inhibition of pro-inflammatory cytokines in macrophage cell lines treated with these derivatives. This activity is particularly relevant for developing treatments for inflammatory diseases.

Mechanistic Insights

The biological activities of (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-[(2-methoxybenzyl)oxy]-1-benzofuran-3(2H)-one can be attributed to its ability to interact with various molecular targets:

• Inhibition of Enzymatic Activity : Some studies suggest that the compound may inhibit enzymes involved in inflammation and cancer progression.
• Cell Cycle Arrest : The compound has been shown to induce cell cycle arrest in cancer cells, leading to apoptosis.
• Reactive Oxygen Species (ROS) Modulation : It may modulate ROS levels in cells, contributing to its cytotoxic effects on cancer cells.